N-benzyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide

• IUPAC Name: N-benzyl-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C18H15FN2O2/c19-15-8-6-14(7-9-15)17-10-16(21-23-17)11-18(22)20-12-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,20,22)
• InChI Key: JNBIFQUFVNRLJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol

Description

N-benzyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide, also known as FLX-787 or Dynaxel, is a novel small molecule drug candidate that has been shown to have potential therapeutic effects in various neurological and neuromuscular disorders.

Scientific Research Applications

Pharmacological Investigations and Structure-Activity Relationships

• Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitors : A study explored the structure-activity relationships of PI3K/mTOR inhibitors, focusing on metabolic stability improvement. This research underlines the significance of heterocyclic analogues in enhancing drug stability, shedding light on the potential therapeutic applications of compounds related to N-benzyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide in cancer treatment and beyond (Stec et al., 2011).

• Synthesis and Anti-tumor Activities : Another study focused on the synthesis of novel isoxazole compounds, including intermediates similar to N-benzyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide, which exhibited promising anti-tumor activities. This research highlights the compound's role in developing new cancer therapeutics (Hao-fei, 2011).

• Src Kinase Inhibition and Anticancer Activities : Research on thiazolyl N-benzyl-substituted acetamide derivatives, including compounds structurally related to N-benzyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide, revealed Src kinase inhibitory and anticancer activities. This underscores the potential of such compounds in targeted cancer therapy (Fallah-Tafti et al., 2011).

Development of Novel Compounds

• Anti-inflammatory Activity : A synthesis study of derivatives related to the structure of N-benzyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide showed significant anti-inflammatory activities. This illustrates the compound's utility in creating new anti-inflammatory agents (Sunder & Maleraju, 2013).

• Antimicrobial and Antitumor Properties : Synthesis and evaluation of benzothiazole derivatives, including structures akin to N-benzyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide, have been explored for their antimicrobial and antitumor properties. Such studies pave the way for new drugs with dual functionalities (Anuse et al., 2019).

• Anticonvulsant Evaluation : Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide were synthesized and evaluated for anticonvulsant activities, indicating the potential of N-benzyl-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide derivatives in neurological disorder treatments (Nath et al., 2021).